Cas no 1378521-08-4 (4-fluoro-3,5-dihydroxybenzoic acid)

4-fluoro-3,5-dihydroxybenzoic acid structure
1378521-08-4 structure
Product Name:4-fluoro-3,5-dihydroxybenzoic acid
CAS No:1378521-08-4
MF:C7H5FO4
MW:172.110605955124
CID:1080123
PubChem ID:84819311
Update Time:2025-04-20

4-fluoro-3,5-dihydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-fluoro-3,5-dihydroxybenzoic acid
    • Benzoic acid, 4-fluoro-3,5-dihydroxy-
    • 1378521-08-4
    • Inchi: 1S/C7H5FO4/c8-6-4(9)1-3(7(11)12)2-5(6)10/h1-2,9-10H,(H,11,12)
    • InChI Key: IQKUTUDIIBDICB-UHFFFAOYSA-N
    • SMILES: FC1=C(C=C(C(=O)O)C=C1O)O

Computed Properties

  • Exact Mass: 172.01718680g/mol
  • Monoisotopic Mass: 172.01718680g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 77.8Ų
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司